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Compound of Interest

Compound Name: IAXO-102

Cat. No.: B1263033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IAXO-102 is a synthetic, small-molecule antagonist of Toll-like receptor 4 (TLR4).[1][2][3] As a

glycolipid compound, it interferes with TLR4 signaling by targeting the MD-2 and CD14 co-

receptors.[4][5] This inhibitory action has been shown to negatively regulate TLR4-dependent

proinflammatory pathways, including the MAPK and p65 NF-κB signaling cascades.

Consequently, IAXO-102 suppresses the expression of downstream proinflammatory proteins.

Research has demonstrated its potential in various models, including the inhibition of

experimental abdominal aortic aneurysm development and the attenuation of chemotherapy-

induced gastrointestinal toxicity.

These application notes provide detailed protocols for the preparation, storage, and handling of

IAXO-102 stock solutions for in vitro and in vivo laboratory use.

IAXO-102 Properties
A summary of the key chemical and physical properties of IAXO-102 is provided in the table

below for easy reference.
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Property Value Reference

Chemical Name

Methyl 6-amino-6-deoxy-2,3-

di-O-tetradecyl-α-D-

glucopyranoside

Molecular Formula C₃₅H₇₁NO₅

Molecular Weight 585.9 g/mol

Appearance White solid

Purity ≥95%

CAS Number 1115270-63-7

Solubility Data
The solubility of IAXO-102 in common laboratory solvents is crucial for the preparation of stock

solutions.

Solvent Solubility Reference

Methanol Soluble

DMSO >10 mM; 15 mg/mL

Ethanol Soluble

DMSO/Ethanol (1:1, v/v) >10 mM

Water Insoluble

Experimental Protocols
Preparation of a 2 mM IAXO-102 Stock Solution
This protocol is suitable for most in vitro applications.

Materials:

IAXO-102 (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-warm the DMSO and ethanol to room temperature.

Weigh the required amount of IAXO-102 solid in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 2 mM solution, weigh out 1.17 mg of IAXO-102 (Molecular Weight:

585.9 g/mol ).

Prepare a 1:1 (v/v) mixture of DMSO and ethanol.

Add the appropriate volume of the DMSO/Ethanol solvent to the IAXO-102 solid. For a 1 mg

vial, to achieve a 2 mM stock solution, add 853 µL of the 1:1 DMSO/Ethanol mixture. For a 5

mg vial, add 4,266 µL.

Vortex the solution until the IAXO-102 is completely dissolved. Gentle warming in a 37°C

water bath may aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.

Preparation of IAXO-102 Formulation for In Vivo Use
This protocol describes a common formulation for subcutaneous or intraperitoneal

administration in rodent models.

Materials:

IAXO-102 stock solution in ethanol (e.g., 8.3 mg/mL)

Polyethylene glycol 300 (PEG300)
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Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes and syringes

Procedure:

Begin with a pre-made stock solution of IAXO-102 in ethanol.

In a sterile tube, add 100 µL of the IAXO-102 ethanol stock solution (8.3 mg/mL).

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. This results in a final IAXO-102
concentration of 0.83 mg/mL.

Mix the final solution gently but thoroughly before administration.

Storage and Stability
Proper storage is critical to maintain the integrity of IAXO-102.

Solid IAXO-102: Store at -20°C for up to 3 years.

Stock Solutions: Aliquot and store at -80°C for up to 1 year, or at -20°C for up to 1 month to

avoid repeated freeze-thaw cycles. Some sources suggest stability for up to 2 years at -80°C

and 1 year at -20°C.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses when handling IAXO-102.

Handle the compound in a well-ventilated area.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information.
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Visualized Protocols and Pathways
IAXO-102 Stock Solution Preparation Workflow
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Caption: Workflow for preparing an IAXO-102 stock solution.
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Caption: IAXO-102 inhibits TLR4 signaling, blocking downstream inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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